(2R,3’S) Benazepril tert-Butyl Ester-d5
(2R,3’S) Benazepril tert-Butyl Ester-d5
Brand Name:
Vulcanchem
CAS No.:
1356841-36-5
VCID:
VC0019752
InChI:
InChI=1S/C28H36N2O5/c1-5-34-27(33)23(17-15-20-11-7-6-8-12-20)29-22-18-16-21-13-9-10-14-24(21)30(26(22)32)19-25(31)35-28(2,3)4/h6-14,22-23,29H,5,15-19H2,1-4H3/t22-,23+/m0/s1/i6D,7D,8D,11D,12D
SMILES:
CCOC(=O)C(CCC1=CC=CC=C1)NC2CCC3=CC=CC=C3N(C2=O)CC(=O)OC(C)(C)C
Molecular Formula:
C28H36N2O5
Molecular Weight:
485.636
(2R,3’S) Benazepril tert-Butyl Ester-d5
CAS No.: 1356841-36-5
Reference Standards
VCID: VC0019752
Molecular Formula: C28H36N2O5
Molecular Weight: 485.636
| CAS No. | 1356841-36-5 |
|---|---|
| Product Name | (2R,3’S) Benazepril tert-Butyl Ester-d5 |
| Molecular Formula | C28H36N2O5 |
| Molecular Weight | 485.636 |
| IUPAC Name | ethyl (2R)-2-[[(3S)-1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-2-oxo-4,5-dihydro-3H-1-benzazepin-3-yl]amino]-4-(2,3,4,5,6-pentadeuteriophenyl)butanoate |
| Standard InChI | InChI=1S/C28H36N2O5/c1-5-34-27(33)23(17-15-20-11-7-6-8-12-20)29-22-18-16-21-13-9-10-14-24(21)30(26(22)32)19-25(31)35-28(2,3)4/h6-14,22-23,29H,5,15-19H2,1-4H3/t22-,23+/m0/s1/i6D,7D,8D,11D,12D |
| Standard InChIKey | QNLLWVSHZXSUNF-CPHFMIRLSA-N |
| SMILES | CCOC(=O)C(CCC1=CC=CC=C1)NC2CCC3=CC=CC=C3N(C2=O)CC(=O)OC(C)(C)C |
| Synonyms | (2R,3’S)-2-(N-tert-Butoxycarbonylmethyl-2’-oxo-2’,3’,4’,5’-tetrahydro-1H-benzo[b]azepin-3’-ylamino)-4-phenylbutyric Acid Ethyl Ester-d5 |
| PubChem Compound | 71313624 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume